Cas no 2731009-40-6 (Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1))

Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1), is a specialized organic compound featuring a trifluoromethyl-substituted cyclobutyl group attached to an aniline core, in its hydrochloride salt form. This structure imparts unique physicochemical properties, including enhanced stability and solubility in aqueous systems due to the salt formation. The trifluoromethyl group contributes to increased lipophilicity and potential metabolic resistance, making it valuable in pharmaceutical and agrochemical research. The cyclobutyl moiety introduces conformational rigidity, which can be advantageous in modulating binding interactions. This compound is primarily utilized as an intermediate in the synthesis of more complex molecules, particularly in drug discovery where tailored steric and electronic effects are critical.
Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) structure
2731009-40-6 structure
Product Name:Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1)
CAS No:2731009-40-6
MF:C11H13ClF3N
MW:251.675832509995
CID:5930180
PubChem ID:165588443
Update Time:2025-06-10

Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1)
    • 2731009-40-6
    • 4-(1-(Trifluoromethyl)cyclobutyl)aniline hydrochloride
    • EN300-37083833
    • 4-[1-(trifluoromethyl)cyclobutyl]aniline hydrochloride
    • Inchi: 1S/C11H12F3N.ClH/c12-11(13,14)10(6-1-7-10)8-2-4-9(15)5-3-8;/h2-5H,1,6-7,15H2;1H
    • InChI Key: MBNLKBPLIACPTQ-UHFFFAOYSA-N
    • SMILES: C(C1(C2C=CC(N)=CC=2)CCC1)(F)(F)F.Cl

Computed Properties

  • Exact Mass: 251.0688616g/mol
  • Monoisotopic Mass: 251.0688616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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Additional information on Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1)

Comprehensive Overview of Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) (CAS No. 2731009-40-6)

Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1), with the CAS number 2731009-40-6, is a specialized organic compound that has garnered significant interest in pharmaceutical and agrochemical research. This compound features a unique structural motif combining a trifluoromethylcyclobutyl group with an aromatic amine, making it a valuable intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility and stability, which are critical for applications in drug discovery and material science.

The growing demand for fluorinated compounds in modern chemistry has placed Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) at the forefront of innovation. Researchers are particularly interested in its potential role in designing kinase inhibitors and GPCR-targeted therapeutics, as the trifluoromethyl group is known to improve metabolic stability and binding affinity. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where subtle modifications can lead to significant changes in pharmacological properties.

In the context of green chemistry and sustainable synthesis, CAS No. 2731009-40-6 has been explored for its compatibility with catalytic methodologies and flow chemistry techniques. These advancements align with the industry's shift toward reducing organic waste and optimizing reaction efficiency. Additionally, its cyclobutyl ring offers conformational rigidity, a feature increasingly sought after in the design of next-generation therapeutics targeting complex biological pathways.

From an analytical perspective, Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) is characterized using advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, which are essential for regulatory compliance and industrial applications. The compound’s physicochemical properties, including logP and pKa, are also well-documented, providing insights into its behavior in biological systems.

The versatility of CAS No. 2731009-40-6 extends to material science, where its incorporation into polymers and coatings has shown promise in enhancing thermal stability and chemical resistance. This dual applicability in life sciences and advanced materials underscores its cross-disciplinary relevance. As the scientific community continues to explore fluorine-containing building blocks, this compound is poised to play a pivotal role in emerging technologies.

For researchers and industry professionals, sourcing high-quality Benzenamine, 4-[1-(trifluoromethyl)cyclobutyl]-, hydrochloride (1:1) is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and technical data sheets (TDS), ensuring compliance with global standards. Furthermore, its storage and handling require attention to hygroscopicity, as the hydrochloride salt form may absorb moisture under ambient conditions.

In summary, CAS No. 2731009-40-6 represents a compelling case study in the intersection of medicinal chemistry, process optimization, and material innovation. Its unique attributes and broad applicability make it a subject of ongoing research, with potential breakthroughs anticipated in the coming years. As the scientific landscape evolves, this compound will likely remain a key player in addressing challenges across multiple domains.

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